Cas no 1211121-04-8 (2-ethoxy-N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)acetamide)
2-ethoxy-N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-ethoxy-N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)acetamide
- F5831-6702
- 2-ethoxy-N-((1-(furan-2-ylmethyl)piperidin-4-yl)methyl)acetamide
- 2-ethoxy-N-({1-[(furan-2-yl)methyl]piperidin-4-yl}methyl)acetamide
- 1211121-04-8
- VU0522212-1
- 2-ethoxy-N-[[1-(furan-2-ylmethyl)piperidin-4-yl]methyl]acetamide
- AKOS024520482
-
- Inchi: 1S/C15H24N2O3/c1-2-19-12-15(18)16-10-13-5-7-17(8-6-13)11-14-4-3-9-20-14/h3-4,9,13H,2,5-8,10-12H2,1H3,(H,16,18)
- InChI Key: QZNWVMZHOYPHGR-UHFFFAOYSA-N
- SMILES: O1C=CC=C1CN1CCC(CNC(COCC)=O)CC1
Computed Properties
- Exact Mass: 280.17869263g/mol
- Monoisotopic Mass: 280.17869263g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 7
- Complexity: 291
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 54.7Ų
2-ethoxy-N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5831-6702-2μmol |
2-ethoxy-N-({1-[(furan-2-yl)methyl]piperidin-4-yl}methyl)acetamide |
1211121-04-8 | 2μmol |
$85.5 | 2023-09-09 | ||
| Life Chemicals | F5831-6702-5μmol |
2-ethoxy-N-({1-[(furan-2-yl)methyl]piperidin-4-yl}methyl)acetamide |
1211121-04-8 | 5μmol |
$94.5 | 2023-09-09 | ||
| Life Chemicals | F5831-6702-10μmol |
2-ethoxy-N-({1-[(furan-2-yl)methyl]piperidin-4-yl}methyl)acetamide |
1211121-04-8 | 10μmol |
$103.5 | 2023-09-09 | ||
| Life Chemicals | F5831-6702-1mg |
2-ethoxy-N-({1-[(furan-2-yl)methyl]piperidin-4-yl}methyl)acetamide |
1211121-04-8 | 1mg |
$81.0 | 2023-09-09 | ||
| Life Chemicals | F5831-6702-2mg |
2-ethoxy-N-({1-[(furan-2-yl)methyl]piperidin-4-yl}methyl)acetamide |
1211121-04-8 | 2mg |
$88.5 | 2023-09-09 | ||
| Life Chemicals | F5831-6702-3mg |
2-ethoxy-N-({1-[(furan-2-yl)methyl]piperidin-4-yl}methyl)acetamide |
1211121-04-8 | 3mg |
$94.5 | 2023-09-09 | ||
| Life Chemicals | F5831-6702-4mg |
2-ethoxy-N-({1-[(furan-2-yl)methyl]piperidin-4-yl}methyl)acetamide |
1211121-04-8 | 4mg |
$99.0 | 2023-09-09 | ||
| Life Chemicals | F5831-6702-5mg |
2-ethoxy-N-({1-[(furan-2-yl)methyl]piperidin-4-yl}methyl)acetamide |
1211121-04-8 | 5mg |
$103.5 | 2023-09-09 | ||
| Life Chemicals | F5831-6702-10mg |
2-ethoxy-N-({1-[(furan-2-yl)methyl]piperidin-4-yl}methyl)acetamide |
1211121-04-8 | 10mg |
$118.5 | 2023-09-09 |
2-ethoxy-N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)acetamide Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
Additional information on 2-ethoxy-N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)acetamide
Introduction to 2-Ethoxy-N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)acetamide (CAS No. 1211121-04-8)
2-Ethoxy-N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)acetamide, identified by its CAS number 1211121-04-8, is a complex organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in academic and industrial laboratories. The structure of this molecule is characterized by its intricate arrangement of functional groups, which includes an ethoxy group, a piperidine ring substituted with a furan moiety, and an acetamide side chain. These features contribute to its unique chemical properties and potential therapeutic applications.
The name long tail keyword of this compound provides valuable insights into its molecular architecture. The presence of the 1-(furan-2-yl)methylpiperidin-4-yl group highlights the fusion of a furan ring with a piperidine scaffold, which is a common motif in drug discovery due to its ability to interact with biological targets in a specific manner. The ethoxy group and the acetamide moiety further enhance the compound's pharmacological profile by contributing to its solubility, stability, and binding affinity. These structural elements collectively make 2-Ethoxy-N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)acetamide a versatile candidate for further exploration in medicinal chemistry.
In recent years, there has been growing interest in the development of novel compounds that can modulate neurotransmitter systems, particularly those involving acetylcholine and other key neurotransmitters. The< strong>piperidine ring in 2-Ethoxy-N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)acetamide is known to be a privileged scaffold in drug design, often found in drugs that target central nervous system disorders. The incorporation of the furan moiety into this scaffold may enhance the compound's ability to cross the blood-brain barrier, a critical factor for many therapeutic agents. This structural feature has been exploited in the design of molecules with potential applications in treating cognitive disorders such as Alzheimer's disease and other neurodegenerative conditions.
Recent studies have demonstrated that compounds with similar structural motifs to 2-Ethoxy-N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)acetamide exhibit inhibitory effects on certain enzymes and receptors involved in neurotransmitter metabolism. For instance, research has shown that derivatives of piperidine-furan hybrids can modulate acetylcholinesterase activity, an enzyme crucial for maintaining acetylcholine levels in the brain. By inhibiting acetylcholinesterase, these compounds can potentially increase acetylcholine availability, which may alleviate symptoms associated with cholinergic deficits. This mechanism of action is particularly relevant for conditions where acetylcholine levels are depleted, such as in Alzheimer's disease patients.
The< strong>acetamide group in the molecule also plays a significant role in its pharmacological properties. Acetamides are known to be bioisosteres of amides and can often serve as effective replacements in drug molecules without significantly altering their biological activity. The presence of an acetamide side chain can influence the compound's solubility, metabolic stability, and interactions with biological targets. In particular, acetamides have been shown to enhance binding affinity to certain protein targets due to their ability to form hydrogen bonds and other non-covalent interactions. This feature makes 2-Ethoxy-N-({1-(furan-2-yl)methylpiperidin-4-yll}methyl)acetamide a promising candidate for further development as a therapeutic agent.
In addition to its potential applications in central nervous system disorders, 2-Ethoxy-N-{(1-(furan-'}-2-ylmethyl)piperidin-'4-yll}methyl)acetamide may also have relevance in other therapeutic areas. For example, studies have suggested that piperidine-furan hybrids can interact with sigma receptors, which are implicated in various neurological and psychiatric disorders. Sigma receptors are known to be involved in pain perception, mood regulation, and cognitive function, making them attractive targets for drug development. By modulating sigma receptor activity, compounds like 2-Ethoxy-N-{(1-(furan-'}-2-ylmethyl)piperidin-'4-yll}methyl)acetamide could potentially offer new treatment strategies for conditions such as chronic pain syndromes and depression.
The< strong>ethoxy group present in the molecule is another key structural feature that contributes to its pharmacological profile. Ethoxy groups are commonly found in pharmaceuticals due to their ability to influence molecular properties such as lipophilicity and metabolic stability. In particular, ethoxy groups can enhance solubility in both aqueous and lipid environments, which is crucial for drug absorption and distribution throughout the body. Additionally, ethoxy groups can participate in hydrogen bonding interactions with biological targets, thereby increasing binding affinity and efficacy. The presence of this group in 2-Ethoxy-N-{(1-(furan-'}-2-ylmethyl)piperidin-'4-yll}methyl)acetamide suggests that it may exhibit favorable pharmacokinetic properties suitable for therapeutic use.
The synthesis of 2-Ethoxy-N-{(1-(furan-'}-2-ylmethyl)piperidin-'4-yll}methyl)acetamide involves multiple steps that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of key intermediates such as furan derivatives and piperidine-based compounds. These intermediates are then coupled using various coupling reactions such as amide bond formation or alkylation reactions. The choice of reagents and reaction conditions is critical to achieving the desired product without unwanted side reactions. Advanced synthetic techniques such as transition metal-catalyzed reactions or flow chemistry may be employed to improve efficiency and scalability.
In conclusion, 2-Ethoxy-N-{(1-(furan-'}-2-ylmethyl)piperidin-'4-yll}methyl)acetamide (CAS No.1211121'04'8) is a complex organic compound with significant potential for therapeutic applications. Its unique structural features including the piperidine-furan hybrid motif, acetamide side chain,< strong>ethoxy group, and other functional groups contribute to its promising biological activities. Recent research has highlighted its potential role in modulating neurotransmitter systems and interacting with key biological targets such as acetylcholinesterase and sigma receptors. Further studies are warranted to fully elucidate its pharmacological profile and explore its potential as a lead compound for new therapeutic agents.
1211121-04-8 (2-ethoxy-N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)